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Compound of Interest

D-Alanine ethyl ester
Compound Name:

hydrochloride

Cat. No.: B556077

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the melting point of D-Alanine
ethyl ester hydrochloride, a crucial physical property for its identification, purity assessment,
and application in research and pharmaceutical development. The document details its
reported melting point, the standard experimental protocol for its determination, and a visual
workflow of the process.

Core Data Presentation

D-Alanine ethyl ester hydrochloride is an amino acid derivative used as a building block in
peptide synthesis.[1] Its physical properties are essential for handling, formulation, and quality
control. The key quantitative data for this compound are summarized below.
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Property Value Source(s)
Melting Point 78-83°C Chem-Impex[1]
Chem-Impex,
CAS Number 6331-09-5 MedChemExpress, Santa Cruz

Biotechnology[1][2][3]

Chem-Impex, Santa Cruz

Molecular Formula CsH11NO2-HCI )
Biotechnology[1][3]
PubChem, MedChemExpress,
Molecular Weight 153.61 g/mol Santa Cruz Biotechnology[2][3]
[4]
Appearance White powder Chem-Impex([1]

Note: The racemic mixture, DL-Alanine ethyl ester hydrochloride (CAS 617-27-6), is reported to
have a melting point of 85-87 °C, which illustrates how stereochemistry can influence this
physical property.

Experimental Protocol: Melting Point Determination

The determination of a melting point is a fundamental technique for characterizing crystalline
solids and assessing their purity.[5] The standard and most widely accepted procedure is the
capillary method, which is recognized by major pharmacopeias.[6]

Objective: To accurately measure the temperature range over which D-Alanine ethyl ester
hydrochloride transitions from a solid to a liquid state.

Methodology: Capillary Method
e Sample Preparation:

o Ensure the D-Alanine ethyl ester hydrochloride sample is a fine, dry powder. If the
crystals are large, gently pulverize them using a mortar and pestle to ensure uniform
packing.[7]
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o Place a small amount of the powdered sample onto a clean, dry surface like a watch
glass.[5]

o Capillary Tube Packing:
o Obtain a thin-walled glass capillary tube that is sealed at one end.[5]

o Press the open end of the capillary tube into the sample pile, forcing a small amount of the
solid into the tube.[7]

o Invert the tube and tap it gently on a hard surface to cause the solid to fall to the bottom.[7]
To achieve dense packing, drop the capillary tube, sealed-end down, through a long glass
tube onto the benchtop.[7]

o Repeat until the packed sample column is approximately 2-3 mm high.[7]
e Instrument Setup and Measurement:

o Place the packed capillary tube into the heating block of a melting point apparatus (e.g.,
Mel-Temp or a digital equivalent).[5][8]

o Initial Rapid Determination (if melting point is unknown): Set a fast heating ramp (e.g., 10-
20 °C/minute) to determine an approximate melting range. This prevents spending
excessive time on the precise measurement.[3] Allow the apparatus to cool before the
next step.

o Precise Determination: Using a fresh sample, set the starting temperature to at least 10-15
°C below the approximate melting point found.

o Set the heating ramp rate to a slow value, typically 1-2 °C per minute, to ensure the
temperature of the heating block and the sample are in thermal equilibrium.[5][8]

o Observation and Data Recording:
o Observe the sample through the magnified viewfinder.

o Record the temperature at the onset of melting, which is when the first tiny droplet of liquid
is visible.[5][7] The sample may also begin to glisten or shrink just before this point.[7]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Continue heating and record the temperature when the entire sample has transformed into
a clear liquid.[5]

o The recorded values constitute the melting range. A pure compound typically exhibits a
sharp melting range of 0.5-1.0 °C.[5] Impurities tend to depress the melting point and
broaden the range.[5]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the capillary method for determining the
melting point of a chemical compound like D-Alanine ethyl ester hydrochloride.

1. Sample Preparation
(Dry and pulverize solid)

A

2. Capillary Tube Packing
(Load sample to 2-3 mm height)

3. Instrument Setup
(Place capillary in apparatus)

4. Heating Protocol
(Set slow ramp rate, e.g., 1-2 °C/min)

5. Visual Observation
(Monitor for phase transition)

6. Data Recording

(Note start and end of melting)

Click to download full resolution via product page

Caption: Workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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